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Compound of Interest

Compound Name: N-Trityl-L-serine lactone

CAS No.: 88109-06-2

Cat. No.: B1588568 Get Quote

-Lactone (Trt-Ser-Lactone) Applicable Fields: Peptidomimetics, Non-Canonical Amino Acid
Synthesis, Drug Discovery

Executive Summary
In the landscape of chiral pool synthesis, N-Trityl-L-serine

-lactone stands out as a "spring-loaded" electrophile. Unlike standard protected amino acids
(e.g., Fmoc-Ser(tBu)-OH) which serve as passive building blocks in Solid Phase Peptide
Synthesis (SPPS), the Trt-Ser-lactone is an activated intermediate.

Its four-membered ring possesses significant strain energy (~23 kcal/mol), allowing it to react

with nucleophiles under mild conditions without additional coupling reagents. Uniquely, the

bulky Trityl (triphenylmethyl) group shields the

-amine, preventing self-reaction and directing incoming nucleophiles to specific sites. This
guide details the synthesis of this reagent and its application in generating optically pure non-
canonical amino acids via regioselective ring opening.

Mechanism of Action: The "Switchable" Electrophile
The utility of Trt-Ser-lactone lies in its dual reactivity. The

-lactone ring contains two electrophilic sites: the carbonyl carbon (C2) and the
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-carbon (C4). The reaction pathway is governed by the "Hard/Soft Acid-Base" (HSAB) principle
and solvent effects.

Regioselectivity Rules
Path A (Acyl-Oxygen Cleavage): "Hard" nucleophiles (e.g., alkoxides) or reactions in non-

polar/halogenated solvents (e.g., CHCl

) tend to attack the carbonyl. This opens the ring to form Serine Esters/Amides.

Path B (Alkyl-Oxygen Cleavage): "Soft" nucleophiles (e.g., thiols, halides, organocuprates) or

reactions in polar aprotic solvents (e.g., Acetonitrile) attack the

-carbon. This breaks the C4-O bond, resulting in

-Substituted Alanines (e.g., S-linked cysteines, diamino acids).

Mechanistic Pathway Diagram

N-Trityl-L-Serine
Lactone

Path A: Acyl-O Cleavage
(Hard Nu / CHCl3)

Nucleophilic Attack
at C=O

Path B: Alkyl-O Cleavage
(Soft Nu / MeCN)

Nucleophilic Attack
at C-beta

Serine Derivative
(Ester/Amide)

Beta-Substituted Alanine
(Inversion at C-beta)

Click to download full resolution via product page

Caption: Divergent reactivity of Trt-Ser-lactone. Path A yields serine derivatives; Path B yields

non-canonical alanines.

Protocol 1: Synthesis of N-Trityl-L-Serine Lactone
Based on the modified Mitsunobu cyclization established by Vederas et al.

Reagents Required[1][2][3][4][5][6][7]
Starting Material: N-Trityl-L-Serine (Trt-Ser-OH) [Commercially available or synthesized from

L-Ser + Trt-Cl].
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Coupling Agents: Diethyl azodicarboxylate (DEAD) or Diisopropyl azodicarboxylate (DIAD).

Phosphine: Triphenylphosphine (TPP).[1]

Solvent: Anhydrous Tetrahydrofuran (THF).

Equipment: Inert atmosphere manifold (Argon/Nitrogen), rotary evaporator, silica gel column.

Step-by-Step Methodology
Preparation of Reagents:

Dry all glassware in an oven at 120°C for 2 hours. Cool under a stream of dry Argon.

Dissolve N-Trityl-L-Serine (1.0 eq) and Triphenylphosphine (1.1 eq) in anhydrous THF (0.1

M concentration relative to serine).

Cool the solution to -78°C (Dry ice/Acetone bath). Critical: Low temperature prevents side

reactions and racemization.

Cyclization:

Add DEAD (1.1 eq) dropwise over 15 minutes. The solution helps dissipate the heat of

reaction.

Stir at -78°C for 30 minutes.

Remove the cooling bath and allow the reaction to slowly warm to 0°C over 2 hours. Do

not let it reach room temperature yet.

Work-up:

Concentrate the mixture on a rotary evaporator at low temperature (<30°C). Note: The

lactone is thermally sensitive.

Purification: Immediately purify via flash chromatography on silica gel.

Eluent: Hexane:Ethyl Acetate (gradient, typically starting 9:1). The lactone usually elutes

early due to its hydrophobicity.
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Validation (QC):

IR Spectroscopy: Look for the characteristic

-lactone carbonyl stretch at ~1820-1830 cm⁻¹. This is distinct from open-chain esters
(~1740 cm⁻¹).

1H NMR: The

-protons (CH2) appear as multiplets around 4.0–4.5 ppm with distinct coupling patterns
due to the rigid ring.

Protocol 2: Synthesis of Non-Canonical Amino
Acids
Application: Ring opening with a secondary amine to form

-amino acids.

Rationale
This protocol utilizes Path B (Alkyl Cleavage).[2] By using a polar aprotic solvent (Acetonitrile),

we favor attack at the

-carbon. This effectively converts the serine side chain into a diamino acid derivative.

Reagents
Substrate: N-Trityl-L-Serine Lactone (prepared above).

Nucleophile: Morpholine (as a model secondary amine) or a specific amine of interest.

Solvent: Anhydrous Acetonitrile (MeCN).

Step-by-Step Methodology
Reaction Setup:

Dissolve N-Trityl-L-Serine Lactone (1.0 mmol) in anhydrous MeCN (5 mL).
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Add the amine nucleophile (1.1 mmol).

Note: No base is usually required if the nucleophile is an amine. For thiols, a catalytic

amount of base (e.g., DIEA) may be needed.

Incubation:

Stir at room temperature for 12–24 hours.

Monitor via TLC (Hexane/EtOAc). The high-Rf lactone spot should disappear, replaced by

a lower-Rf spot (the free acid zwitterion or salt).

Isolation:

Evaporate the solvent.

The residue is the N-Trityl protected amino acid.[3]

Detritylation (Optional): To remove the Trityl group, treat with 1% TFA in DCM (mild acid)

or 80% Acetic Acid. The Trityl cation is stable and cleaves easily, leaving the free amine.

Data Summary: Solvent Effects on Regioselectivity[2]
Solvent Dielectric Constant Dominant Pathway Major Product

Chloroform (CHCl

)
4.8 Path A (Acyl-O)

Serine Amide (Side

chain = OH)

THF 7.5 Mixed Mixture

Acetonitrile (MeCN) 37.5 Path B (Alkyl-O) -Amino Alanine (Side

chain = Amine)

Troubleshooting & Stability
Hydrolysis: The

-lactone is sensitive to moisture. It will hydrolyze back to N-Trityl-Serine if exposed to wet air.
Store under Argon at -20°C.
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Racemization: The Trityl group is bulky and prevents proton abstraction at the

-carbon. However, excessive base or heat can still cause epimerization. Always check
optical rotation or chiral HPLC if the product is for biological assays.

Safety:

-lactones are alkylating agents and potential carcinogens. Handle with gloves in a fume
hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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